Cas no 919286-65-0 ((6R)-6-(hydroxymethyl)morpholin-3-one)

(6R)-6-(hydroxymethyl)morpholin-3-one structure
919286-65-0 structure
Product Name:(6R)-6-(hydroxymethyl)morpholin-3-one
CAS No:919286-65-0
MF:C5H9NO3
MW:131.129861593246
MDL:MFCD09260719
CID:764944
PubChem ID:34179996
Update Time:2024-12-09

(6R)-6-(hydroxymethyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

    • (R)-6-(Hydroxymethyl)morpholin-3-one
    • (R )-6-HYDROXYMETHYL-MORPHOLIN-3-ONE
    • 3-Morpholinone, 6-(hydroxymethyl)-, (6R)-
    • (6R)-6-(Hydroxymethyl)-3-morpholinone (ACI)
    • (6R)-6-(Hydroxymethyl)morpholin-3-one
    • SCHEMBL617664
    • AKOS006329742
    • DB-328002
    • CS-0183833
    • MFCD09260719
    • (R)-6-Hydroxymethyl-morpholin-3-one
    • DTXSID00653095
    • P10704
    • (R)-6-Hydroxymethyl-morpholin-3-one97%
    • EN300-2987045
    • 919286-65-0
    • DMELBDGPDOJCTC-SCSAIBSYSA-N
    • (6R)-6-(hydroxymethyl)morpholin-3-one
    • MDL: MFCD09260719
    • Inchi: 1S/C5H9NO3/c7-2-4-1-6-5(8)3-9-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1
    • InChI Key: DMELBDGPDOJCTC-SCSAIBSYSA-N
    • SMILES: C([C@@H]1OCC(=O)NC1)O

Computed Properties

  • Exact Mass: 131.058243149g/mol
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 58.6Ų

(6R)-6-(hydroxymethyl)morpholin-3-one Security Information

(6R)-6-(hydroxymethyl)morpholin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449036633-1g
(R)-6-(Hydroxymethyl)morpholin-3-one
919286-65-0 95%
1g
$1058.40 2023-08-31
Chemenu
CM116194-1g
(R)-6-(Hydroxymethyl)morpholin-3-one
919286-65-0 95%
1g
$916 2021-08-06
Chemenu
CM116194-1g
(R)-6-(Hydroxymethyl)morpholin-3-one
919286-65-0 95%
1g
$456 2024-07-20
abcr
AB288347-500 mg
(R)-6-Hydroxymethyl-morpholin-3-one97%; .
919286-65-0
500 mg
€587.00 2023-07-20
abcr
AB288347-1 g
(R)-6-Hydroxymethyl-morpholin-3-one97%; .
919286-65-0
1 g
€859.00 2023-07-20
eNovation Chemicals LLC
D630624-500MG
(r)-6-(hydroxymethyl)morpholin-3-one
919286-65-0 97%
500mg
$215 2024-07-21
eNovation Chemicals LLC
D630624-1G
(r)-6-(hydroxymethyl)morpholin-3-one
919286-65-0 97%
1g
$375 2024-07-21
eNovation Chemicals LLC
D630624-5G
(r)-6-(hydroxymethyl)morpholin-3-one
919286-65-0 97%
5g
$1400 2024-07-21
eNovation Chemicals LLC
D630624-10G
(r)-6-(hydroxymethyl)morpholin-3-one
919286-65-0 97%
10g
$2355 2024-07-21
eNovation Chemicals LLC
D630624-25G
(r)-6-(hydroxymethyl)morpholin-3-one
919286-65-0 97%
25g
$5190 2024-07-21

(6R)-6-(hydroxymethyl)morpholin-3-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ;  1 h, 30 °C; 1 h, 30 °C
1.2 Reagents: Water Solvents: Methanol ;  15 min, 30 °C
Reference
Quinazoline derivatives as inhibitors of menin and MLL interaction and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  rt; 1 h, rt
1.2 Reagents: Acetic acid ;  pH 3 - 4
Reference
Morpholine derivative, and pharmaceutical composition and use thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Aminopiperidines and related compounds a MCH modulators and their preparation, pharmaceutical compositions and use in the treatment of metabolic, feeding and sexual disorders
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  1 h, rt; 1 h, rt
Reference
Preparation of N-(2-benzofuranyl)-L-leucine derivatives as cysteine protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  2 h, rt; 1 h, rt
1.2 Reagents: Methanol ;  20 min, rt
Reference
Preparation of quinazoline derivatives as inhibitors of protein tyrosine kinase
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 2-Methyl-2-butanol ;  2 h, rt; 1 h, rt
Reference
Pyrazin-2-yl-pyridin-2-yl-amine and pyrazin-2-yl-pyrimidin-4-yl-amine compounds, their preparation, and their use as CHK1 kinase inhibitors for treating proliferative diseases
, World Intellectual Property Organization, , ,

(6R)-6-(hydroxymethyl)morpholin-3-one Raw materials

(6R)-6-(hydroxymethyl)morpholin-3-one Preparation Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.